3-Ethyl-1-(2-methoxyethyl)-4-nitro-pyrazole-5-carboxamide

• Molecular Formula: C9H14N4O4
• Molecular Weight: 242.23 g/mol
• IUPAC Name: 5-ethyl-2-(2-methoxyethyl)-4-nitropyrazole-3-carboxamide
• InChI: InChI=1S/C9H14N4O4/c1-3-6-7(13(15)16)8(9(10)14)12(11-6)4-5-17-2/h3-5H2,1-2H3,(H2,10,14)
• InChI Key: SNZWUHRXJROWQL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN(C(=C1[N+](=O)[O-])C(=O)N)CCOC

Description

3-Ethyl-1-(2-methoxyethyl)-4-nitro-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C9H14N4O4 and its molecular weight is 242.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-ethyl-4-nitro-1H-pyrazole-5-carboxamide (prepared as in WO 98/49166) (1.7 g, 8.8 mmol), 2-bromoethyl methyl ether (0.85 mL, 8.85 mmol) and cesium carbonate (2.9 g, 9.0 mmol) in dimethylformamide (20 mL) was stirred at room temperature for 20 h. The reaction mixture was concentrated under reduced pressure and the residue was partitioned between ethyl acetate (125 mL) and brine (100 mL). The phases were separated, and the organic layer was dried (Na2SO4), and evaporated under reduced pressure. The crude product was purified by column chromatography on silica gel, using ethyl acetate:methanol (97:3) as eluant to afford 3-ethyl-1-(2-methoxyethyl)-4-nitro-pyrazole-5-carboxamide (831 mg, 39%).